N-[4-({benzyl[2-(dimethylamino)ethyl]amino}methyl)phenyl]acetamide

• IUPAC Name: N-[4-[[benzyl-[2-(dimethylamino)ethyl]amino]methyl]phenyl]acetamide
• InChI: InChI=1S/C20H27N3O/c1-17(24)21-20-11-9-19(10-12-20)16-23(14-13-22(2)3)15-18-7-5-4-6-8-18/h4-12H,13-16H2,1-3H3,(H,21,24)
• InChI Key: DYOFRASHYHCWTK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)CN(CCN(C)C)CC2=CC=CC=C2
• Molecular Formula: C20H27N3O
• Molecular Weight: 325.4 g/mol

Description

N-[4-({benzyl[2-(dimethylamino)ethyl]amino}methyl)phenyl]acetamide, also known as BAPTA-AM, is a synthetic compound that has been widely used in scientific research as a calcium chelator. This compound is a cell-permeable ester that can be hydrolyzed by intracellular esterases to release the active form of BAPTA, which can bind to calcium ions and prevent their intracellular signaling.

Mechanism of Action

N-[4-({benzyl[2-(dimethylamino)ethyl]amino}methyl)phenyl]acetamide works by binding to calcium ions and preventing their intracellular signaling. The compound is cell-permeable and can be hydrolyzed by intracellular esterases to release the active form of BAPTA. The active form of BAPTA can bind to calcium ions with high affinity and prevent their intracellular signaling.
Biochemical and physiological effects:
N-[4-({benzyl[2-(dimethylamino)ethyl]amino}methyl)phenyl]acetamide has been shown to have various biochemical and physiological effects. For example, N-[4-({benzyl[2-(dimethylamino)ethyl]amino}methyl)phenyl]acetamide can inhibit the release of neurotransmitters, such as glutamate and acetylcholine, from neurons. N-[4-({benzyl[2-(dimethylamino)ethyl]amino}methyl)phenyl]acetamide can also inhibit the contraction of smooth muscle cells and cardiomyocytes. In addition, N-[4-({benzyl[2-(dimethylamino)ethyl]amino}methyl)phenyl]acetamide can modulate the activity of various enzymes, such as protein kinases and phosphatases.

Advantages and Limitations for Lab Experiments

N-[4-({benzyl[2-(dimethylamino)ethyl]amino}methyl)phenyl]acetamide has several advantages for lab experiments. First, it is a cell-permeable ester that can be hydrolyzed by intracellular esterases to release the active form of BAPTA. This allows researchers to investigate the role of calcium in various cellular processes. Second, N-[4-({benzyl[2-(dimethylamino)ethyl]amino}methyl)phenyl]acetamide has a high affinity for calcium ions, which allows researchers to selectively chelate calcium ions without affecting other divalent cations. However, N-[4-({benzyl[2-(dimethylamino)ethyl]amino}methyl)phenyl]acetamide has some limitations for lab experiments. For example, it can be toxic to cells at high concentrations, and it can interfere with other cellular processes if not used properly.

Future Directions

For the use of N-[4-({benzyl[2-(dimethylamino)ethyl]amino}methyl)phenyl]acetamide in scientific research include investigating the role of calcium in various cellular processes, developing new derivatives with improved properties, and investigating its potential therapeutic applications in vivo.

Synthesis Methods

N-[4-({benzyl[2-(dimethylamino)ethyl]amino}methyl)phenyl]acetamide can be synthesized by reacting 1,2-bis(o-aminophenoxy)ethane-N,N,N',N'-tetraacetic acid (BAPTA) with benzyl 2-(dimethylamino)ethylamine and acetic anhydride. The reaction yields N-[4-({benzyl[2-(dimethylamino)ethyl]amino}methyl)phenyl]acetamide as a white powder, which can be purified by recrystallization.

Scientific Research Applications

N-[4-({benzyl[2-(dimethylamino)ethyl]amino}methyl)phenyl]acetamide has been widely used in scientific research as a calcium chelator. Calcium ions play a crucial role in many cellular processes, including muscle contraction, neurotransmitter release, and gene expression. N-[4-({benzyl[2-(dimethylamino)ethyl]amino}methyl)phenyl]acetamide can bind to calcium ions and prevent their intracellular signaling, which allows researchers to investigate the role of calcium in various cellular processes.